(6-Chloro-4-(o-tolylsulfonyl)quinolin-3-yl)(morpholino)methanone

• IUPAC Name: [6-chloro-4-(2-methylphenyl)sulfonylquinolin-3-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C21H19ClN2O4S/c1-14-4-2-3-5-19(14)29(26,27)20-16-12-15(22)6-7-18(16)23-13-17(20)21(25)24-8-10-28-11-9-24/h2-7,12-13H,8-11H2,1H3
• InChI Key: GNQGAQAKYXMCJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1S(=O)(=O)C2=C3C=C(C=CC3=NC=C2C(=O)N4CCOCC4)Cl
• Molecular Formula: C21H19ClN2O4S
• Molecular Weight: 430.9 g/mol

Description

“(6-Chloro-4-(o-tolylsulfonyl)quinolin-3-yl)(morpholino)methanone” is a chemical compound with the molecular formula C21H19ClN2O4S. It is not intended for human or veterinary use and is typically used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C21H19ClN2O4S. The exact structure would require more detailed information such as NMR or X-ray crystallography data.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Research in this area has led to the development of new synthesis methods for quinoline derivatives. For example, a study detailed the synthesis and conformational analysis of related compounds, providing insights into their chemical structures and stability (Karkhut et al., 2014). This is crucial for designing drugs with specific biological activities.

• Chemical Reactions and Modifications : Investigations into the reactivity of quinoline derivatives with different nucleophilic and non-nucleophilic bases have been conducted, revealing various reaction outcomes, including substitution, elimination, and isomerization (Grytsak et al., 2021). Such studies are fundamental in the field of medicinal chemistry for the development of new therapeutic agents.

Biomedical Applications

• Anticancer Activity : Some quinoline derivatives have been designed, synthesized, and evaluated for their anticancer activity. Compounds showing potent activity against human cancer cell lines indicate the therapeutic potential of these molecules (Othman et al., 2019). Understanding their mechanism of action can lead to the development of new anticancer drugs.

• Molecular Imaging : The synthesis of certain quinoline derivatives for use in PET imaging to study diseases like Parkinson's disease has been researched (Wang et al., 2017). This highlights the role of quinoline derivatives in diagnostic applications and their contribution to understanding and treating neurological conditions.

• Antimicrobial and Antimalarial Agents : Novel quinoline-based compounds have been synthesized and assessed for their antimicrobial and antimalarial activities (Parthasaradhi et al., 2015). Research in this direction could lead to the development of new treatments for infectious diseases.